Cas no 1251543-01-7 (N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide)

• Product Name: N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide
• CAS No: 1251543-01-7
• MF: C₁₇H₂₆N₂O₄S₂
• MW: 386.52934217453
• CID: 6049135
• PubChem ID: 49669624
• Update Time: 2025-07-18

N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide
• N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]cyclopropanesulfonamide
• AKOS024520063
• VU0521838-1
• N-(2-(1-tosylpiperidin-2-yl)ethyl)cyclopropanesulfonamide
• F5831-0209
• N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}cyclopropanesulfonamide
• 1251543-01-7

• Inchi： 1S/C17H26N2O4S2/c1-14-5-7-17(8-6-14)25(22,23)19-13-3-2-4-15(19)11-12-18-24(20,21)16-9-10-16/h5-8,15-16,18H,2-4,9-13H2,1H3
• InChI Key： OGJKLJAJNATOQK-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)CC1

Computed Properties

• Exact Mass: 386.13339966g/mol
• Monoisotopic Mass: 386.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide

N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide (CAS No. 1251543-01-7): An Overview of a Promising Compound in Medicinal Chemistry

N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide (CAS No. 1251543-01-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class and is characterized by its unique structural features, including a cyclopropane ring and a piperidine moiety. The compound's structure and properties make it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide is defined by its complex arrangement of functional groups. The cyclopropane ring, which is a three-carbon cyclic structure, imparts rigidity to the molecule, potentially influencing its conformational flexibility and binding interactions with biological targets. The piperidine moiety, a six-membered heterocyclic ring containing nitrogen, adds further complexity and can contribute to the compound's pharmacological properties. The presence of the 4-methylbenzenesulfonyl group introduces additional steric and electronic effects, which can modulate the compound's activity and selectivity.

Recent studies have highlighted the potential of N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as an antagonist of specific neurotransmitter receptors, which could be beneficial in managing conditions such as anxiety, depression, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide effectively inhibited the binding of certain neurotransmitters to their receptors, suggesting its potential as a lead compound for further drug development.

In addition to its neurological applications, N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are thought to be mediated through the modulation of inflammatory cytokines and signaling pathways.

The pharmacokinetic properties of N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide have also been investigated to assess its suitability for clinical use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The structural versatility of N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide has also led to its use as a scaffold for the design of novel compounds with enhanced biological activity. Chemists have explored various modifications to the core structure to optimize its pharmacological properties. For example, substituents on the piperidine ring or modifications to the cyclopropane moiety have been shown to improve potency and selectivity against specific targets. These efforts are crucial for advancing the compound from a lead candidate to a viable drug candidate.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide is still in preclinical stages, early results are promising. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and shows significant efficacy in animal models of various diseases. These findings provide a strong foundation for advancing the compound into human clinical trials.

In conclusion, N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}cyclopropanesulfonamide (CAS No. 1251543-01-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound may play a significant role in advancing treatments for various medical conditions.